4-Hydroxy Clonidine Hydrochloride
Description
4-Hydroxy Clonidine Hydrochloride is a metabolite of Clonidine , an α2-Adrenergic agonist . Clonidine is used alone or together with other medicines to treat high blood pressure (hypertension) . It works in the brain to change some of the nerve impulses . As a result, the blood vessels relax and blood passes through them more easily, which lowers blood pressure . When the blood pressure is lowered, the amount of blood and oxygen going to the heart is increased .
Molecular Structure Analysis
The molecular formula of this compound is C9H10Cl3N3O . Its molecular weight is 282.55 .Physical And Chemical Properties Analysis
This compound is a solid . It is soluble in methanol and DMSO . Its melting point is greater than 255° C .Mechanism of Action
Clonidine, including its metabolite 4-Hydroxy Clonidine, lowers blood pressure by decreasing the levels of certain chemicals in your blood . This allows your blood vessels to relax and your heart to beat more slowly and easily . Clonidine is an alpha-2 agonist. It acts by activating alpha 2 receptor which in turn inhibits the release of norepinephrine thus decreasing the sympathetic outflow of the brain .
Safety and Hazards
4-Hydroxy Clonidine Hydrochloride is toxic if swallowed and fatal if inhaled . It’s recommended to not breathe dust/fume/gas/mist/vapors/spray . Use only outdoors or in a well-ventilated area and wear respiratory protection . In case of ingestion or inhalation, immediate medical attention is required .
properties
IUPAC Name |
3,5-dichloro-4-(4,5-dihydro-1H-imidazol-2-ylamino)phenol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2N3O.ClH/c10-6-3-5(15)4-7(11)8(6)14-9-12-1-2-13-9;/h3-4,15H,1-2H2,(H2,12,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBONCQPFTCTEHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(N1)NC2=C(C=C(C=C2Cl)O)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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![N-(16-Amino-2-oxo-7,10,13-trioxa-3-azahexadecyl-5,5,6,6,14,14,15,15-d8)-N-methyl-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide](/img/structure/B1140953.png)